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Compound of Interest

Compound Name:
4-[(4-

Nitrophenyl)sulfonyl]morpholine

Cat. No.: B092614 Get Quote

An In-Depth Technical Guide to 4-[(4-Nitrophenyl)sulfonyl]morpholine (CAS 1024-30-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-[(4-
Nitrophenyl)sulfonyl]morpholine, a key chemical intermediate used in organic synthesis and

drug discovery. The document details its physicochemical properties, synthesis protocols, and

applications, with a focus on its potential as a scaffold for developing novel therapeutics.

Physicochemical Properties
4-[(4-Nitrophenyl)sulfonyl]morpholine is a stable organic compound at room temperature. Its

core structure features a morpholine ring attached to a nitrophenyl group via a sulfonamide

linkage. This combination of a privileged pharmacophore (morpholine) and a

reactive/modifiable nitrophenyl group makes it a valuable building block in medicinal chemistry.

Table 1: Physicochemical and Predicted Properties
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Property Value Reference

CAS Number 1024-30-2 [1]

Molecular Formula C₁₀H₁₂N₂O₅S ChemicalBook

Molecular Weight 272.28 g/mol ChemicalBook

Melting Point 173 °C ChemicalBook

Boiling Point (Predicted) 458.4 ± 55.0 °C ChemicalBook

Density (Predicted) 1.450 ± 0.06 g/cm³ ChemicalBook

pKa (Predicted) -8.69 ± 0.20 ChemicalBook

| Storage Temperature | 2-8°C | ChemicalBook |

Synthesis and Manufacturing
The most common and direct synthesis route for 4-[(4-Nitrophenyl)sulfonyl]morpholine
involves the reaction of 4-nitrobenzenesulfonyl chloride with morpholine in the presence of a

base. This standard sulfonamide formation is efficient and widely used.
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Reactants Conditions
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General Synthesis Scheme

Experimental Protocol (General Method)
While a specific peer-reviewed protocol for this exact compound is not readily available, the

following is a representative experimental methodology for sulfonamide synthesis based on

standard laboratory procedures.

Reaction Setup: To a solution of morpholine (1.1 equivalents) in a suitable aprotic solvent like

dichloromethane (DCM) or tetrahydrofuran (THF) in a round-bottom flask, add a non-

nucleophilic base such as triethylamine (1.2 equivalents). The flask is cooled in an ice bath

to 0°C.

Addition of Reagent: 4-Nitrobenzenesulfonyl chloride (1.0 equivalent) is dissolved in a

minimal amount of the same solvent and added dropwise to the stirred morpholine solution

over 15-30 minutes, ensuring the temperature remains below 5°C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b092614?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 4-12

hours. The progress is monitored by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Workup: Upon completion, the reaction mixture is quenched with water. The organic layer is

separated, and the aqueous layer is extracted two more times with the solvent. The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate or

magnesium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure to yield the crude product. The

solid is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water)

or by column chromatography on silica gel to afford the pure 4-[(4-
Nitrophenyl)sulfonyl]morpholine.

Applications in Drug Development
This compound is primarily used as a versatile intermediate for the synthesis of more complex

molecules with potential therapeutic value. The nitrophenyl group is a key functional handle

that allows for further chemical modifications.
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4-[(4-Nitrophenyl)sulfonyl]morpholine

Reduction of Nitro Group
(e.g., H₂, Pd/C or SnCl₂)

4-[(4-Aminophenyl)sulfonyl]morpholine

Amide Coupling / Further Functionalization
(e.g., with R-COOH, DCC/EDC)

Diverse Library of
Potential Drug Candidates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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